Cas no 1805374-48-4 (3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde
• CAS No: 1805374-48-4
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4869897
• Update Time: 2025-05-19

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-3-1-5(12(14)15)4(2-13)11-6(3)7(9)10/h1-2,7H
• InChI Key： SYKAJZVSUFBFJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=O)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde (CAS No. 1805374-48-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, a nitro group at position 5, and an aldehyde group at position 6. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde. Researchers have employed a variety of strategies, including multi-component reactions, transition metal-catalyzed coupling reactions, and directed metallation techniques, to construct this compound with high precision. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to assemble the pyridine core with the desired substituents. This approach not only enhances the yield but also ensures the formation of high-purity product, which is critical for downstream applications.

The structural features of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde make it an attractive candidate for various chemical transformations. The aldehyde group at position 6 can undergo condensation reactions with nucleophiles such as amines and hydroxyl-containing compounds, leading to the formation of imines and hemiacetals, respectively. These derivatives have potential applications in drug design and materials synthesis. Moreover, the nitro group at position 5 can be reduced to an amino group under controlled conditions, which could further expand the functional versatility of this compound.

Recent studies have explored the biological activity of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde and its derivatives. For example, research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary pharmacokinetic studies suggest that this compound has favorable bioavailability profiles, making it a promising lead molecule for drug development.

In terms of industrial applications, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde has been investigated as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecules with tailored functionalities. For instance, its use as an intermediate in the synthesis of herbicides has been reported in several patents filed by leading chemical companies.

The synthesis and application of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde are further supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise characterization of the compound's structure and purity, ensuring its reliability in both research and industrial settings.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde (CAS No. 1805374-48-4) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable asset for future research and development efforts.